Cas no 2649055-40-1 (3-isocyanato-2-(trifluoromethyl)pyridine)

• Product Name: 3-isocyanato-2-(trifluoromethyl)pyridine
• CAS No: 2649055-40-1
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 6603462
• PubChem ID: 83915338
• Update Time: 2025-08-05

3-isocyanato-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-2-(trifluoromethyl)pyridine
• 2649055-40-1
• EN300-1592444

• Inchi： 1S/C7H3F3N2O/c8-7(9,10)6-5(12-4-13)2-1-3-11-6/h1-3H
• InChI Key： GOGKLJKWZKGFQU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)N=C=O)(F)F

Computed Properties

• Exact Mass: 188.01974721g/mol
• Monoisotopic Mass: 188.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.3Ų

Additional information on 3-isocyanato-2-(trifluoromethyl)pyridine

3-Isocyanato-2-(Trifluoromethyl)pyridine: A Comprehensive Overview

3-Isocyanato-2-(trifluoromethyl)pyridine (CAS No. 2649055-40-1) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and materials science due to its unique chemical structure and potential applications. This compound, characterized by its isocyanate and trifluoromethyl functional groups, offers a wide range of opportunities for the development of novel pharmaceuticals and advanced materials.

The isocyanate group in 3-isocyanato-2-(trifluoromethyl)pyridine is a highly reactive functional group that can participate in various chemical reactions, such as the formation of ureas and urethanes. This reactivity makes it an essential building block in the synthesis of polymers, coatings, and adhesives. Additionally, the presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and biological activity.

In the realm of medicinal chemistry, 3-isocyanato-2-(trifluoromethyl)pyridine has shown promise as a key intermediate in the development of drugs targeting various diseases. Recent studies have explored its potential as a scaffold for designing inhibitors of specific enzymes and receptors. For instance, researchers at the University of California, San Francisco, have reported that derivatives of 3-isocyanato-2-(trifluoromethyl)pyridine exhibit potent inhibitory activity against certain kinases, which are crucial enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The structural flexibility of 3-isocyanato-2-(trifluoromethyl)pyridine allows for the introduction of various substituents to fine-tune its pharmacological properties. This versatility has been leveraged in the design of prodrugs that can improve drug delivery and reduce side effects. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a prodrug derived from 3-isocyanato-2-(trifluoromethyl)pyridine showed enhanced bioavailability and reduced toxicity compared to its parent compound.

Beyond its applications in drug discovery, 3-isocyanato-2-(trifluoromethyl)pyridine has also found use in materials science. Its ability to form stable covalent bonds through the isocyanate group makes it an attractive candidate for the synthesis of functional polymers with tailored properties. Researchers at the Massachusetts Institute of Technology have developed a series of polyurethanes using 3-isocyanato-2-(trifluoromethyl)pyridine as a monomer, which exhibit excellent mechanical strength and thermal stability. These materials have potential applications in areas such as aerospace engineering and biomedical devices.

The synthesis of 3-isocyanato-2-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-trifluoromethylpyridine with phosgene or an equivalent reagent to form the isocyanate derivative. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic strategies, reducing both cost and ecological impact.

In conclusion, 3-isocyanato-2-(trifluoromethyl)pyridine (CAS No. 2649055-40-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions to complex challenges in healthcare and technology. As ongoing research continues to uncover new applications, this compound is likely to play an increasingly important role in advancing scientific frontiers.